Cas no 946218-61-7 (4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 946218-61-7
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 5503955
• Update Time: 2025-10-20

4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-[(4-methoxyphenyl)methyl]-
• 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C20H18FN3O3/c1-27-15-7-5-12(6-8-15)10-24-11-16-17(19(24)25)18(23-20(26)22-16)13-3-2-4-14(21)9-13/h2-9,18H,10-11H2,1H3,(H2,22,23,26)
• InChI Key： NMJZHNSPJXNTLL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(F)=C2)C2C(=O)N(CC3=CC=C(OC)C=C3)CC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Exploring the Potential of 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 946218-61-7) in Modern Research

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 946218-61-7) has garnered significant attention. This pyrrolopyrimidine derivative is a promising candidate for various applications, particularly in drug discovery and development. Its unique structural features, including the fluorophenyl and methoxyphenyl moieties, contribute to its potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 946218-61-7 is often searched in academic and industrial databases, reflecting its relevance in current scientific inquiries. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways, given its pyrrolopyrimidine core, which is known to interact with various biological targets. This has led to investigations into its applicability in addressing conditions where enzyme dysregulation plays a critical role.

One of the key trends in modern pharmacology is the search for small-molecule inhibitors and modulators that can target specific proteins or pathways with high precision. 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione fits into this paradigm, as its structure suggests potential interactions with kinases and other signaling molecules. This aligns with the growing demand for targeted therapies in areas such as oncology and immunology.

Another area of interest is the compound's synthetic accessibility and derivatization potential. The presence of the fluorophenyl and methoxyphenyl groups offers opportunities for further chemical modifications, enabling the development of analogs with tailored properties. This is particularly valuable in medicinal chemistry, where slight structural changes can significantly alter a compound's pharmacokinetics and pharmacodynamics.

In addition to its potential therapeutic applications, CAS No. 946218-61-7 is also being explored in material science. The pyrrolopyrimidine scaffold is known for its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. This dual applicability underscores the versatility of this compound and its relevance across multiple scientific disciplines.

As the scientific community continues to uncover the potential of 4-(3-fluorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, it is likely to remain a focal point of research. Its combination of structural novelty, bioactivity, and synthetic flexibility positions it as a valuable tool in the quest for innovative solutions to complex biological and technological challenges.